Cas no 1566571-65-0 (25N-NBOMe Hydrochloride)

25N-NBOMe Hydrochloride is a synthetic phenethylamine derivative, primarily utilized in research settings for its selective affinity for serotonin receptors, particularly the 5-HT2A subtype. As a hydrochloride salt, it offers enhanced stability and solubility compared to its freebase form, facilitating precise dosing and handling in controlled studies. The compound's high receptor binding specificity makes it a valuable tool for neuropharmacological investigations, particularly in studying serotonin-mediated signaling pathways. Its crystalline structure ensures consistent purity, which is critical for reproducible experimental results. Due to its potent activity, strict adherence to safety protocols is essential during handling and storage. This compound is intended for research purposes only and not for human or veterinary use.

25N-NBOMe Hydrochloride structure

Product name:25N-NBOMe Hydrochloride

CAS No:1566571-65-0

MF:C₁₈H₂₃ClN₂O₅

MW:382.838624238968

CID:4606607

25N-NBOMe Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 25N-NBOMe (hydrochloride)
- AKAFRJJZBSVSPB-UHFFFAOYSA-N
- 25N-NBOMe Hydrochloride
- Inchi： 1S/C18H22N2O5.ClH/c1-23-16-7-5-4-6-14(16)12-19-9-8-13-10-18(25-3)15(20(21)22)11-17(13)24-2;/h4-7,10-11,19H,8-9,12H2,1-3H3;1H
- InChI Key： AKAFRJJZBSVSPB-UHFFFAOYSA-N
- SMILES： C(C1C=C(OC)C(N(=O)=O)=CC=1OC)CNCC1C=CC=CC=1OC.Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 9

25N-NBOMe Hydrochloride Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	N525050-1mg	25N-NBOMe Hydrochloride	1566571-65-0		1mg	$ 190.00	2023-04-16
TRC	N525050-10mg	25N-NBOMe Hydrochloride	1566571-65-0		10mg	$ 1499.00	2023-04-16

25N-NBOMe Hydrochloride Related Literature

1. Transition metal coordination frameworks as artificial nanozymes for dopamine detection via peroxidase-like activity†

Muppidathi Marieeswaran,Perumal Panneerselvam Mater. Adv., 2021,2, 7024-7035
2. Water-soluble BODIPY-conjugated glycopolymers as fluorescent probes for live cell imaging†

Zhentan Lu,Lin Mei,Xinge Zhang,Yanan Wang,Yu Zhao,Chaoxing Li Polym. Chem., 2013,4, 5743-5750
3. Transformation of ionic liquid into carbon nanotubes in confined nanospace†

Shimou Chen,Hong En Lim,Yasumitsu Miyata,Ryo Kitaura,Yoshio Bando,Dmitri Golberg,Hisanori Shinohara Chem. Commun., 2011,47, 10368-10370
4. Trapping [PMo12O40]3− clusters into pre-synthesized ZIF-67 toward MoxCoxC particles confined in uniform carbon polyhedrons for efficient overall water splitting†

Congfang Chen,Aiping Wu,Haijing Yan,Yinglu Xiao,Chungui Tian,Honggang Fu Chem. Sci., 2018,9, 4746-4755
5. Wear comparison of critical dimension-atomic force microscopy tips.

NdubuisiGOrji,RonaldGDixson,ErnestoLopez,BerndIrmer

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 25N-NBOMe Hydrochloride

25N-NBOMe Hydrochloride: A Comprehensive Overview

The compound with CAS No 1566571-65-0, commonly referred to as 25N-NBOMe Hydrochloride, has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the class of NBOMe derivatives, which are known for their structural diversity and functional versatility. Recent studies have highlighted its role in various fields, including pharmacology, materials science, and biotechnology.

25N-NBOMe Hydrochloride is a synthetic compound characterized by its hydrochloride salt form, which enhances its stability and solubility in aqueous solutions. Its molecular structure consists of a benzene ring substituted with an alkoxy group and a methylamine moiety, contributing to its distinctive chemical reactivity. Researchers have explored its potential as a precursor in the synthesis of advanced materials, such as nanoparticles and polymeric composites, due to its ability to facilitate controlled polymerization processes.

One of the most promising applications of 25N-NBOMe Hydrochloride lies in the field of drug delivery systems. Recent advancements have demonstrated its utility as a biocompatible carrier for encapsulating therapeutic agents, ensuring controlled release and enhanced bioavailability. This has opened new avenues for targeted drug delivery, particularly in the treatment of chronic diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 25N-NBOMe Hydrochloride has shown potential in catalytic chemistry. Studies have revealed its ability to act as a heterogeneous catalyst in various organic reactions, including alkylation, arylation, and cross-coupling reactions. Its high catalytic efficiency and reusability make it an attractive candidate for industrial-scale chemical processes.

The synthesis of 25N-NBOMe Hydrochloride involves a multi-step process that includes nucleophilic substitution, oxidation, and crystallization steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory and industrial applications.

Recent breakthroughs in computational chemistry have further enhanced our understanding of the electronic properties of 25N-NBOMe Hydrochloride. Advanced simulations have revealed its ability to act as a semiconductor material, paving the way for its application in electronic devices such as sensors and photovoltaic cells.

In conclusion, CAS No 1566571-65-0, or 25N-NBOMe Hydrochloride, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent research advancements, position it as a key player in the development of innovative solutions in medicine, materials science, and catalysis.